2-(2,4-difluorophenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-difluorophenyl)-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C16H13F2N3O2S/c17-11-2-1-10(12(18)8-11)7-14(22)19-4-5-21-9-20-13-3-6-24-15(13)16(21)23/h1-3,6,8-9H,4-5,7H2,(H,19,22)
• InChI Key: RALLUICYROOZHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CC(=O)NCCN2C=NC3=C(C2=O)SC=C3
• Molecular Formula: C16H13F2N3O2S
• Molecular Weight: 349.4 g/mol
• CAS No.: 1903770-89-7

Description

2-(2,4-difluorophenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C16H13F2N3O2S and its molecular weight is 349.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for Imaging Applications

One notable application of related compounds is in the field of radiochemistry, where derivatives have been synthesized for imaging the translocator protein (18 kDa) with PET (Positron Emission Tomography). For example, a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds with structural motifs similar to the specified chemical, have been developed as selective ligands for this protein, facilitating in vivo imaging applications (Dollé et al., 2008).

Antimicrobial Activity

Research into pyrimidinone and oxazinone derivatives fused with thiophene rings, using related chemical structures as starting materials, has demonstrated significant antimicrobial properties. These compounds have shown comparable antibacterial and antifungal activities to established reference drugs, indicating their potential as antimicrobial agents (Hossan et al., 2012).

Antiallergy and Antitumor Agents

Another research domain involves the synthesis of 3,4-dihydro-4-oxothieno[2,3-d]pyrimidine-2-carboxylates, a new series of compounds tested for antiallergenic activity. These compounds have shown to inhibit both histamine release and allergen-induced bronchospasm in rat models, suggesting their potential as antiallergy agents (Temple et al., 1979).

Additionally, derivatives have been explored for their dual inhibitory action against thymidylate synthase and dihydrofolate reductase, demonstrating promising antitumor activities. This research underscores the compound's versatility in addressing various therapeutic targets (Gangjee et al., 2009).